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Compound of Interest

Compound Name: Einecs 286-539-4

Cat. No.: B15180778 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the

Environmental Fate of Tris(2,3-dibromopropyl) phosphate and its Alternatives

The historical use of Tris(2,3-dibromopropyl) phosphate (Tris-BP) as a flame retardant has

been curtailed due to concerns over its toxicity and environmental persistence. This has led to

the widespread adoption of various substitute flame retardants. This guide provides a

comprehensive comparison of the environmental persistence of Tris-BP and four of its common

substitutes: Tris(1,3-dichloro-2-propyl) phosphate (TDCPP), Triphenyl phosphate (TPP),

Tetrabromobisphenol A (TBBPA), and Tris(2,3-dibromopropyl) isocyanurate (TBC). The

following sections present a detailed analysis of their degradation, bioaccumulation potential,

and mobility in the environment, supported by quantitative data and experimental

methodologies.

Quantitative Comparison of Environmental
Persistence
The environmental persistence of a chemical is determined by its resistance to various

degradation processes, its tendency to bioaccumulate in organisms, and its mobility in different

environmental compartments. The following table summarizes key quantitative parameters for

Tris-BP and its substitutes.
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Chemical
Paramete
r

Water Soil Sediment
Bioaccu
mulation

Soil
Sorption

Tris(2,3-

dibromopro

pyl)

phosphate

(Tris-BP)

Half-life

(t½)

Hydrolysis:

Stable at

pH 7, may

hydrolyze

under

basic

conditions[

1].

Photolysis:

Not

expected

to be

significant[

1].

Biodegrad

ation:

Generally

considered

persistent.

Aerobic

Biodegrad

ation:

Considered

persistent.

Anaerobic

Biodegrad

ation:

Considered

persistent.

Log Kow:

4.29[2].

BCF: Low

potential

suggested[

3].

Log Koc:

Expected

to bind

strongly to

soil and

sediment[1

].

Tris(1,3-

dichloro-2-

propyl)

phosphate

(TDCPP)

Half-life

(t½)

Hydrolysis:

Resistant[4

].

Aerobic

Biodegrad

ation: 11-

28 days[5].

Anaerobic

Biodegrad

ation: Data

not readily

available.

Log Kow:

3.65[4].

BCF:

Moderate

potential[4]

.

Log Koc:

Data not

readily

available.

Triphenyl

phosphate

(TPP)

Half-life

(t½)

Hydrolysis:

19 days

(pH 7), 3

days (pH

9)[6].

Photolysis:

Not

significant[

6].

Aerobic

Biodegrad

ation: 37

days[6][7].

Anaerobic

Biodegrad

ation: 21

days[7].

Primary

degradatio

n of 89.7%

after 40

days in

Log Kow:

4.59. BCF:

129 - 1,830

L/kg.

Log Koc:

2.7 - 3.8.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39321538/
https://pubmed.ncbi.nlm.nih.gov/39321538/
https://en.wikipedia.org/wiki/San_Francisco_Bay
https://www.researchgate.net/publication/364363731_Efficient_biodegradation_of_tris-2-chloroisopropyl_phosphate_by_a_novel_strain_Amycolatopsis_sp_FT-1_Process_optimization_mechanism_studies_and_toxicity_changes
https://pubmed.ncbi.nlm.nih.gov/39321538/
https://assets.publishing.service.gov.uk/media/5a7c2054ed915d210ade1bd3/scho0809bquk-e-e.pdf
https://d-nb.info/1257204033/34
https://assets.publishing.service.gov.uk/media/5a7c2054ed915d210ade1bd3/scho0809bquk-e-e.pdf
https://assets.publishing.service.gov.uk/media/5a7c2054ed915d210ade1bd3/scho0809bquk-e-e.pdf
https://chemview.epa.gov/chemview/proxy?filename=115-86-6_EF_Pers_dfe.pdf
https://chemview.epa.gov/chemview/proxy?filename=115-86-6_EF_Pers_dfe.pdf
https://chemview.epa.gov/chemview/proxy?filename=115-86-6_EF_Pers_dfe.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00108%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00108%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biodegrad

ation:

Readily

biodegrada

ble, t½ of 3

days in

river

water[6].

river

sediment[6

].

Tetrabromo

bisphenol

A (TBBPA)

Half-life

(t½)

Photolysis:

Rapid.

Aerobic

Biodegrad

ation: 9.0

to 13.1

days in

river

sediment[8

].

Anaerobic

Biodegrad

ation:

Reductive

debrominat

ion occurs,

with a half-

life of 16

days for a

concentrati

on of 50

µmol/L[9].

Log Kow:

5.89. BCF:

14 - 1,514

L/kg.

Log Koc:

4.1 - 5.3.

Tris(2,3-

dibromopro

pyl)

isocyanurat

e (TBC)

Half-life

(t½)

Photolysis:

t½ = 17

minutes

under UV-

C

irradiation[

10].

Atmospheri

c

Oxidation:

1.63

days[11].

Data not

readily

available.

Log Kow:

7.37[11].

Log BAF:

4.30[11].

Data not

readily

available.

Note: BCF = Bioconcentration Factor; Log Kow = Logarithm of the octanol-water partition

coefficient; Log Koc = Logarithm of the soil organic carbon-water partitioning coefficient; BAF =

Bioaccumulation Factor. Data is compiled from various sources and testing conditions may

vary.

Key Environmental Fate Processes
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The overall persistence of these flame retardants in the environment is governed by a

combination of transport and transformation processes. The following diagram illustrates the

logical relationship between these key environmental fate processes.
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Environmental Fate Processes of Flame Retardants

Degradation Pathways
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Workflow for Environmental Persistence Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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